5-((2-Chlorophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2-chlorophenyl)-[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H21Cl2N5O2S/c26-16-5-3-6-17(15-16)30-10-12-31(13-11-30)21(18-7-1-2-8-19(18)27)22-24(33)32-25(35-22)28-23(29-32)20-9-4-14-34-20/h1-9,14-15,21,33H,10-13H2
• InChI Key: VEFRPTZSSLPTCH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(C3=CC=CC=C3Cl)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C25H21Cl2N5O2S
• Molecular Weight: 526.4 g/mol
• CAS No.: 887220-22-6

Description

5-((2-Chlorophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H21Cl2N5O2S and its molecular weight is 526.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Compounds featuring thiazole, triazole, and furan moieties, similar to the one , have been explored for their antimicrobial potential. For instance, derivatives of 1,2,4-triazole have demonstrated activity against a range of microorganisms. A study by Başoğlu et al. (2013) on azole derivatives, including triazole compounds, highlighted their antimicrobial properties against tested microorganisms, suggesting potential applications in developing new antimicrobial agents (Başoğlu et al., 2013).

Anti-inflammatory and Analgesic Properties

Research has also been conducted on the anti-inflammatory and analgesic effects of triazole derivatives. A study by Tozkoparan et al. (2004) synthesized 6-(α-Amino-4-chlorobenzyl)thiazolo[3,2-b]-1,2,4-triazol-5-ols and evaluated their anti-inflammatory and analgesic activities. Some derivatives showed significant activity, indicating the therapeutic potential of such compounds in pain and inflammation management (Tozkoparan et al., 2004).

Anticancer Activities

The structure of the compound suggests potential anticancer activities, as thiazole and triazole moieties have been investigated for such effects. Chandrappa et al. (2010) researched thioxothiazolidin-4-one derivatives for their in vivo anticancer and antiangiogenic effects, showing that these compounds could inhibit tumor growth and tumor-induced angiogenesis (Chandrappa et al., 2010).

Solubility and Partitioning Characteristics

The solubility and partitioning behavior of such compounds in biological systems are crucial for their pharmacokinetic profiles. A study on a novel antifungal compound by Volkova et al. (2020) discussed the solubility thermodynamics and partitioning processes in biologically relevant solvents, providing insights into the physicochemical properties that influence the bioavailability of similar compounds (Volkova et al., 2020).